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Compound of Interest

Compound Name: Diethyl ethylidenemalonate

Cat. No.: B072346

L  Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of Diethyl ethylidenemalonate in a laboratory setting. The following procedures
are designed for researchers, scientists, and drug development professionals to ensure safe
and compliant laboratory operations.

Chemical Safety and Hazard Information

Diethyl ethylidenemalonate is a combustible liquid that can cause skin and eye irritation, and

may cause respiratory irritation.[1] Adherence to proper safety protocols is crucial to minimize
risk.

Table 1: Physical and Chemical Properties of Diethyl Ethylidenemalonate

Property Value

Molecular Formula

CoH1404

Molecular Weight 186.20 g/mol [1]
Appearance Colorless Liquid[2]
Boiling Point 115-118 °C at 17 mmHg
Density 1.019 g/mL at 25 °C[3]

Storage Class

10 - Combustible liquids[3]
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Table 2: GHS Hazard Classification for Diethyl Ethylidenemalonate

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity, 3 H335: May cause respiratory
Single Exposure irritation[1]

Operational Plan: Handling Diethyl
Ethylidenemalonate

This section details the step-by-step procedures for safely handling Diethyl
ethylidenemalonate.

Pre-Handling Preparations

» Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.[2][4] Ensure safety shower and eyewash stations are accessible.

» Personal Protective Equipment (PPE): Before handling, don the following PPE:

o

Eye Protection: Chemical safety goggles or a face shield.[4]

o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for any
signs of degradation or puncture before use.[4]

o Skin and Body Protection: A lab coat or a chemical-resistant apron. A complete suit
protecting against chemicals may be necessary depending on the scale of the operation.

[4]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an organic vapor cartridge.[4][5]
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Material Preparation: Ensure all necessary equipment is clean, dry, and compatible with
Diethyl ethylidenemalonate.

Handling Procedure

Transporting: When moving the chemical, keep it in a secondary container to prevent spills.

Dispensing: Carefully dispense the required amount, avoiding splashing or the creation of
aerosols.

Heating: If heating is required, use a water bath or heating mantle. Avoid open flames as the
substance is combustible.[6][7]

Spills: In case of a small spill, absorb the material with an inert absorbent such as
vermiculite, sand, or earth.[4][8] Place the absorbed material into a suitable, closed container
for disposal.[4] For larger spills, evacuate the area and follow emergency procedures. Do not
let the product enter drains.[4]

Post-Handling and Cleanup

Decontamination: Wipe down the work area with an appropriate solvent and then with soap
and water.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with the
outer surface.[4]

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
before breaks, and at the end of the workday.[4]

Storage: Store Diethyl ethylidenemalonate in a tightly closed container in a cool, dry, and
well-ventilated place.[2][6]

Disposal Plan

All waste containing Diethyl ethylidenemalonate must be treated as hazardous waste.

o Waste Collection:
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o Collect all liquid waste containing Diethyl ethylidenemalonate in a designated, properly
labeled, and sealed container.

o Collect any solid waste, such as contaminated gloves or absorbent materials, in a
separate, clearly labeled, sealed container.

o Waste Disposal:
o Dispose of the hazardous waste through a licensed disposal company.[4]
o Do not dispose of the chemical down the drain.[4]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Safety Protocol
Visualization

The following diagram illustrates the key decision points and procedural flow for safely handling
Diethyl ethylidenemalonate.
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Caption: Workflow for Safe Handling of Diethyl ethylidenemalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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